Cas no 2159021-29-9 (2-methyl-3-6-(trifluoromethyl)pyridin-3-ylpropanoic acid)

• Product Name: 2-methyl-3-6-(trifluoromethyl)pyridin-3-ylpropanoic acid
• CAS No: 2159021-29-9
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• CID: 5828411
• PubChem ID: 53430792
• Update Time: 2024-01-02

2-methyl-3-6-(trifluoromethyl)pyridin-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-[6-(trifluoromethyl)pyridin-3-yl]propanoic acid
• CID 53430792
• 3-Pyridinepropanoic acid, α-methyl-6-(trifluoromethyl)-
• 2-methyl-3-6-(trifluoromethyl)pyridin-3-ylpropanoic acid
• 2159021-29-9
• EN300-1963372
• A1-15928

• Inchi： 1S/C10H10F3NO2/c1-6(9(15)16)4-7-2-3-8(14-5-7)10(11,12)13/h2-3,5-6H,4H2,1H3,(H,15,16)
• InChI Key： XHKUONGHEUSLJK-UHFFFAOYSA-N
• SMILES： C1=NC(C(F)(F)F)=CC=C1CC(C)C(O)=O

Computed Properties

• Exact Mass: 233.06636305g/mol
• Monoisotopic Mass: 233.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.317±0.06 g/cm3(Predicted)
• Boiling Point: 303.7±37.0 °C(Predicted)
• pka: 4.41±0.10(Predicted)